![molecular formula C28H26N4O5 B264910 N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide](/img/structure/B264910.png)
N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
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Overview
Description
N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide is a chemical compound that has garnered significant attention from the scientific community in recent years. It is a type of quinoline derivative that has been found to have a wide range of potential applications in the field of scientific research.
Mechanism of Action
The mechanism of action of N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also have an effect on the immune system, helping to stimulate the body's natural defenses against cancer.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can help to slow the growth of cancer cells. It may also have an effect on the immune system, helping to stimulate the body's natural defenses against cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide in lab experiments is its potential as a cancer treatment. It has shown promising results in vitro, and further research is currently underway to explore its potential as a cancer treatment. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which requires a high degree of skill and expertise in organic chemistry.
Future Directions
There are many future directions for research involving N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide. One potential area of research involves the development of new and more efficient synthesis methods for this compound. Another area of research involves exploring its potential as a treatment for other types of cancer, as well as other diseases and conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound, which could help to inform the development of new cancer treatments in the future.
Synthesis Methods
The synthesis method for N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide involves a multi-step process that includes the use of various chemical reagents and catalysts. The exact process is complex and beyond the scope of this paper, but it is important to note that the synthesis of this compound requires a high degree of skill and expertise in organic chemistry.
Scientific Research Applications
N-{1-benzyl-2-oxo-2-[(2-pyridinylmethyl)amino]ethyl}-5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide has shown potential for use in a wide range of scientific research applications. One of the most promising areas of research involves the use of this compound as a potential anti-cancer agent. Studies have shown that it has the ability to inhibit the growth of cancer cells in vitro, and further research is currently underway to explore its potential as a cancer treatment.
properties
Molecular Formula |
C28H26N4O5 |
---|---|
Molecular Weight |
498.5 g/mol |
IUPAC Name |
5-ethyl-8-oxo-N-[(2S)-1-oxo-3-phenyl-1-(pyridin-2-ylmethylamino)propan-2-yl]-[1,3]dioxolo[4,5-g]quinoline-7-carboxamide |
InChI |
InChI=1S/C28H26N4O5/c1-2-32-16-21(26(33)20-13-24-25(14-23(20)32)37-17-36-24)27(34)31-22(12-18-8-4-3-5-9-18)28(35)30-15-19-10-6-7-11-29-19/h3-11,13-14,16,22H,2,12,15,17H2,1H3,(H,30,35)(H,31,34)/t22-/m0/s1 |
InChI Key |
LWSAWDHQUDTSET-QFIPXVFZSA-N |
Isomeric SMILES |
CCN1C=C(C(=O)C2=CC3=C(C=C21)OCO3)C(=O)N[C@@H](CC4=CC=CC=C4)C(=O)NCC5=CC=CC=N5 |
SMILES |
CCN1C=C(C(=O)C2=CC3=C(C=C21)OCO3)C(=O)NC(CC4=CC=CC=C4)C(=O)NCC5=CC=CC=N5 |
Canonical SMILES |
CCN1C=C(C(=O)C2=CC3=C(C=C21)OCO3)C(=O)NC(CC4=CC=CC=C4)C(=O)NCC5=CC=CC=N5 |
Origin of Product |
United States |
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